Cas no 2138260-24-7 (2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid
• CAS No: 2138260-24-7
• MF: C₆H₆F₂N₂O₂S₂
• MW: 240.250845432281
• CID: 6276208
• PubChem ID: 165832718
• Update Time: 2025-05-27

2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid
• 2138260-24-7
• EN300-789999
• 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid

• Inchi： 1S/C6H6F2N2O2S2/c1-3-9-5(14-10-3)13-2-6(7,8)4(11)12/h2H2,1H3,(H,11,12)
• InChI Key： QYKQMBOQNUFECJ-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=NS1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 239.98387611g/mol
• Monoisotopic Mass: 239.98387611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Additional information on 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid (CAS No. 2138260-24-7)

2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid is a fluorinated organic compound with a unique structural framework, combining a thiadiazole ring and a difluoropropanoic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its CAS No. 2138260-24-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise documentation in scientific literature and patent filings.

The molecular structure of 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid features a sulfur-containing heterocycle (1,2,4-thiadiazole) linked to a fluorinated carboxylic acid chain. This combination enhances its reactivity and binding affinity, making it a candidate for drug discovery and crop protection applications. Recent studies highlight its role in modulating enzyme activity, particularly in metabolic pathways, aligning with the growing demand for sustainable chemistry solutions.

In the context of green chemistry, this compound is being explored for its low environmental persistence and biodegradability, addressing concerns about chemical waste. Researchers are also investigating its potential in precision agriculture, where targeted pest control agents are needed to reduce ecological impact. These applications resonate with current trends in AI-driven molecular design, where computational tools optimize structure-activity relationships (SAR) for enhanced efficacy.

The synthesis of 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions and fluorination protocols. Advanced techniques like flow chemistry are being adopted to improve yield and scalability, reflecting the industry's shift toward process intensification. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, a critical factor for regulatory compliance in GMP manufacturing.

From a commercial perspective, the compound's niche applications in specialty chemicals and life sciences drive its demand. Suppliers often highlight its high purity grades (>98%) to cater to research institutions and contract research organizations (CROs). Its inclusion in custom synthesis libraries further underscores its versatility, meeting the needs of high-throughput screening (HTS) campaigns in drug development.

Emerging discussions in scientific forums frequently address the compound's potential in antiviral research, particularly given the global focus on infectious disease therapeutics. While not a direct therapeutic agent, its scaffold serves as a molecular building block for designing novel inhibitors. This aligns with Google Scholar trends, where queries like "fluorinated thiadiazole derivatives" and "sulfanylpropanoic acid applications" have surged in recent years.

In summary, 2,2-Difluoro-3-[(3-methyl-1,2,4-thiadiazol-5-yl)sulfanyl]propanoic acid represents a convergence of innovative chemistry and applied science. Its dual utility in pharmaceuticals and agrochemicals, coupled with its alignment with sustainability goals, positions it as a compound of enduring relevance. Ongoing research will likely uncover further applications, solidifying its role in next-generation chemical solutions.